Cas no 946663-85-0 (3-Fluoro-4-(phenethyloxy)aniline)

• Product Name: 3-Fluoro-4-(phenethyloxy)aniline
• CAS No: 946663-85-0
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 4721096
• Update Time: 2023-08-16

3-Fluoro-4-(phenethyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(PHENETHYLOXY)ANILINE
• 3-fluoro-4-(2-phenylethoxy)aniline
• 3-Fluoro-4-(phenethyloxy)aniline

• Inchi： 1S/C14H14FNO/c15-13-10-12(16)6-7-14(13)17-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,16H2
• InChI Key： YITSWEYUZGJDOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Topological Polar Surface Area: 35.2